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Compound of Interest

Compound Name: 1,7-Dichloroheptane

Cat. No.: B1582780

1,7-Dichloroheptane (CAS No. 821-76-1; Molecular Formula: C7H14Clz2) is a halogenated
alkane used as a building block in organic synthesis and as a specialty solvent.[1][2][3] Its
linear structure with terminal chlorine atoms makes it a versatile intermediate for introducing a
seven-carbon chain in the development of more complex molecules. For researchers,
scientists, and drug development professionals, a precise understanding of its hazard profile is
not merely a regulatory formality but a cornerstone of safe laboratory practice and risk
management.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the standardized framework for communicating these hazards.[4] This guide offers a detailed
analysis of the GHS classification for 1,7-dichloroheptane, moving beyond a simple recitation
of codes to explain the scientific rationale behind each designation. As Senior Application
Scientists, our goal is to bridge the gap between regulatory data and practical, safe application
in a research environment.

Core GHS Classification of 1,7-Dichloroheptane

The primary GHS classification for 1,7-dichloroheptane is based on notifications submitted to
the European Chemicals Agency (ECHA) Classification and Labelling (C&L) Inventory.[1] This
harmonized information represents the consensus data from suppliers and regulatory bodies.

The established GHS classification elements are summarized below.
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GHS Element

Classification

Code /| Symbol Description

The exclamation mark
pictogram indicates

that the substance

GHS Pictogram Irritant may cause irritation,
skin sensitization, or
other less severe toxic
effects.
This signal word is
] ] ] used for less severe
Signal Word Warning Warning )
hazard categories.[1]
[5]
Based on available
Skin data, the substance is
Hazard Class Category 2

Corrosion/Irritation

classified as causing
skin irritation.[1][5]

Serious Eye

Damage/Eye Irritation

Category 2

The substance is
classified as causing
serious, but
reversible, eye
irritation.[1][5]

Hazard Statements

Causes skin irritation

This statement is

assigned to

substances that are
H315 ,

predicted or proven to

cause reversible skin

irritation.[1][5][6]

Causes serious eye

irritation

H319

This statement is
assigned to
substances that cause
significant eye
irritation that is fully
reversible within 21
days.[1][5][6]
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A comprehensive set

P264, P280, o
of statements outlining
] P302+P352,
] Prevention, measures to prevent
Precautionary P305+P351+P338,
Response, Storage, exposure, respond to
Statements ] P332+P317, )
Disposal accidents, and
P337+P317,
properly handle the
P362+P364

chemical.[1][5]

Scientific Integrity: The Basis for Classification

Understanding the causality behind a GHS classification is critical for its effective application.
The designations for 1,7-dichloroheptane are not arbitrary; they are derived from toxicological
data evaluated against the specific criteria set forth by the GHS.

Health Hazard Deep Dive: Skin and Eye Irritation

o Skin Irritation (Category 2 - H315): The classification as "Skin Irritant, Category 2" is
determined by evidence of reversible skin damage. According to GHS criteria, this typically
relies on results from standardized animal testing (e.g., OECD Test Guideline 404). The
classification is triggered when mean scores for erythema (redness) or edema (swelling) fall
within a specific range (e.g., = 2.3 out of 4) in a set number of test animals. The core
principle is that while the substance causes inflammation upon contact, the tissue is
expected to fully recover. For the laboratory professional, this classification dictates that
direct skin contact must be avoided through appropriate personal protective equipment
(PPE), as mandated by precautionary statement P280.[1][5]

o Serious Eye Irritation (Category 2 - H319): This classification is parallel to skin irritation but
applies to the more sensitive tissues of the eye. A substance is placed in Category 2 if it
produces reversible adverse effects on the eye (e.g., corneal opacity, iritis, conjunctival
redness) that are not severe enough to be classified as Category 1 (irreversible damage) but
are not fully resolved within 7 days.[7] The practical implication is stringent: eye protection is
not merely recommended but essential. The response protocol, P305+P351+P338, which
calls for cautious, prolonged rinsing, is a direct consequence of this potential for significant
but reversible damage.[1][5]

Logical Workflow: From Data to Hazard Communication
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The process of classifying a chemical is a logical workflow that translates raw data into
actionable safety information. The following diagram illustrates this process for 1,7-
dichloroheptane, showing how toxicological data points lead directly to the selection of GHS
label elements.

Click to download full resolution via product page

Caption: GHS Classification Logic for 1,7-Dichloroheptane.

Navigating Data Ambiguity: The Case of
Flammability

A critical aspect of scientific integrity is acknowledging and addressing inconsistencies in
available data. While the harmonized ECHA classification for 1,7-dichloroheptane does not
include a physical hazard like flammability, some supplier data lists a flash point of 83.1 + 22.4
°C.[1][5]

According to GHS criteria:
e Category 3 Flammable Liquid: Flash Point = 23 °C and < 60 °C.

o Category 4 Flammable Liquid: Flash Point > 60 °C and < 93 °C.
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The reported flash point would place 1,7-dichloroheptane into Category 4 Flammable Liquid.
The absence of this in the harmonized classification may be due to variations in data submitted
by different notifiers or a lack of consensus.

Expert Recommendation: In the face of conflicting data, a conservative approach is paramount.
Researchers should treat 1,7-dichloroheptane as a Category 4 flammable liquid. This means
adhering to protocols for handling combustible liquids, such as avoiding heat, sparks, and open
flames, and ensuring proper storage away from ignition sources, as would be advised by
precautionary statements like P210.

Protocol: Laboratory Risk Assessment for 1,7-
Dichloroheptane

Translating GHS information into safe laboratory practice is a non-negotiable skill. The
following protocol provides a self-validating system for researchers handling 1,7-
dichloroheptane.

Objective: To safely handle 1,7-dichloroheptane by implementing controls derived directly
from its GHS classification.

Methodology:
o |Information Review & Verification:

o Obtain the Safety Data Sheet (SDS) for the specific batch of 1,7-dichloroheptane being
used.

o Verify that the GHS classification in Section 2 of the SDS aligns with the harmonized data
(H315, H319). Note any additional hazards listed, such as flammability.

e Hazard Identification & Control Selection:
o Primary Hazard: Skin and eye irritation (H315, H319).

= Causality: Direct contact can cause reversible but significant inflammation.
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= Control (P280): Don chemically resistant gloves (e.g., nitrile) and safety glasses with
side shields or chemical splash goggles. Work should be conducted in a well-ventilated
area or a chemical fume hood to avoid vapor inhalation.

o Potential Hazard: Flammability (based on supplier data).
» Causality: Vapors may form a combustible mixture with air at or above the flash point.

» Control (P210): Ensure the work area is free of ignition sources (hot plates, open
flames, non-intrinsically safe equipment).

o Experimental Execution:
o Handle the chemical within a chemical fume hood to contain vapors.
o Use compatible materials for transfer and storage (e.g., glass, PTFE).
o Keep the container tightly sealed when not in use.
o Emergency Response Preparedness (Self-Validation):
o Confirm the location and functionality of the nearest safety shower and eyewash station.

o Skin Contact (P302+P352): In case of accidental skin contact, immediately wash the
affected area with plenty of soap and water. Remove contaminated clothing.[1][5]

o Eye Contact (P305+P351+P338): If the substance enters the eyes, rinse cautiously with
water for several minutes. Remove contact lenses if present and easy to do. Continue
rinsing. Seek medical attention if irritation persists (P337+P317).[1][5]

o Waste Disposal:

o Collect all waste containing 1,7-dichloroheptane in a designated, labeled container for
halogenated organic waste.

o Consult your institution's environmental health and safety (EHS) office for specific disposal
procedures.
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Conclusion

The GHS classification of 1,7-dichloroheptane as a skin and eye irritant (H315, H319)
provides a clear, data-driven foundation for its safe handling.[1][5] By understanding the
toxicological basis for these classifications and acknowledging potential hazards like
flammability that may appear in supplementary data, researchers can implement robust,
evidence-based safety protocols. This in-depth approach ensures that the GHS framework is
used not just as a set of labels, but as an integrated system for risk management in the pursuit
of scientific innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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